Cas no 875616-87-8 (N-4-(morpholin-4-yl)phenyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-4-(morpholin-4-yl)phenyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 875616-87-8
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5421958
• PubChem ID: 16336984
• Update Time: 2025-05-24

N-4-(morpholin-4-yl)phenyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS002320064
• N-(4-morpholin-4-ylphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• F3273-0625
• N-[4-(morpholin-4-yl)phenyl]-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• STL023233
• N-[4-(morpholin-4-yl)phenyl]-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide
• AKOS016247713
• N-(4-morpholinophenyl)-1-oxoisochroman-3-carboxamide
• Z51997658
• 875616-87-8
• 3,4-Dihydro-N-[4-(4-morpholinyl)phenyl]-1-oxo-1H-2-benzopyran-3-carboxamide
• N-4-(morpholin-4-yl)phenyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

• Inchi： 1S/C20H20N2O4/c23-19(18-13-14-3-1-2-4-17(14)20(24)26-18)21-15-5-7-16(8-6-15)22-9-11-25-12-10-22/h1-8,18H,9-13H2,(H,21,23)
• InChI Key： MSLKGUVBJPZMQT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(N3CCOCC3)C=C2)=O)OC(=O)C2=CC=CC=C2C1

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 680.2±55.0 °C(Predicted)
• pka: 12.88±0.70(Predicted)

Additional information on N-4-(morpholin-4-yl)phenyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

N-4-(Morpholin-4-yl)phenyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 875616-87-8, known as N-4-(morpholin-4-yl)phenyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a benzopyran core, which is a fused bicyclic system comprising a benzene ring and a pyran ring. The morpholin group attached to the phenyl ring adds complexity to the structure, enhancing its pharmacokinetic properties.

Recent studies have highlighted the importance of benzopyran derivatives in medicinal chemistry due to their ability to modulate various biological targets. The 1H-benzopyran system is particularly interesting because it can act as a scaffold for designing bioactive molecules. In this compound, the oxo group at position 1 of the benzopyran ring introduces additional functionality, potentially influencing the molecule's reactivity and binding affinity. The carboxamide group at position 3 further enhances the compound's versatility, making it a promising candidate for further exploration in therapeutic applications.

The presence of the morpholin group in this compound is significant as it contributes to the molecule's stability and solubility. Morpholine, a six-membered heterocyclic amine, is commonly used in pharmaceuticals due to its ability to improve drug-like properties such as absorption and distribution. In this case, the morpholin group is attached to the phenyl ring via an ether linkage, creating a rigid structure that may facilitate specific interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like this one. The synthesis of N-(morpholinophenyl)benzopyran carboxamides typically involves multi-step reactions, including coupling reactions and cyclizations. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

From a pharmacological perspective, this compound has shown potential in several areas. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties due to its structural resemblance to known bioactive agents. Additionally, its ability to modulate enzyme activity makes it a candidate for investigating its role in metabolic disorders.

One of the most exciting aspects of this compound is its potential application in drug delivery systems. The combination of its structural features and functional groups makes it an ideal candidate for developing prodrugs or targeted delivery systems. Researchers are currently exploring how modifying the morpholin group or altering the substituents on the benzopyran core can enhance its therapeutic efficacy.

In conclusion, N-(morpholinophenyl)-1H-benzopyran carboxamide (CAS No. 875616-87-) represents a cutting-edge advancement in organic chemistry with promising implications for drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool for addressing unmet medical needs.